Cas no 21603-68-9 (8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one)
21603-68-9 structure
Product Name:8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one
CAS No:21603-68-9
MF:C8H14N2O
MW:154.209561824799
MDL:MFCD06254775
CID:1070433
PubChem ID:3161164
Update Time:2025-04-20
8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one
- 1,4-DITHIASPIRO(4.5)DECANE, 6-METHYL-
- 10-methyl-1,4-dithiaspiro[4.5]decane
- 2-Methylcyclohexanone ethylene dithioacetal
- 6-Methyl-1,4-dithiaspiro(4.5)decane
- 6-methyl-1,4-dithia-spiro[4.5]decane
- 6-Methyl-1,5-diazabicyclo< 4.3.0> nonan-9-on
- 6-Methyl-1,5-diaza-bicyclo< 4.3.0> nonanon-9
- AC1L1UFP
- BRN 2573078
- LS-63169
- 8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one
- G32566
- 6-methyl-9-oxo-1,5-diazabicyclo[4.3.0]nonane
- F2150-0031
- AKOS016110662
- WAA60368
- MFCD06254775
- BBL030482
- STL372732
- Hexahydro-8a-methylpyrrolo[1,2-a]pyrimidin-6(2H)-one
- SCHEMBL9786756
- DTXSID501218136
- 8a-methylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one
- 8a-methyl-hexahydropyrrolo[1,2-a]pyrimidin-6-one
- VS-09836
- 21603-68-9
- 8a-methyl-1,2,3,4,7,8-hexahydropyrrolo[1,2-a]pyrimidin-6-one
- OEGYKKRPXVDQFK-UHFFFAOYSA-N
- AKOS000303267
- EN300-234976
-
- MDL: MFCD06254775
- Inchi: 1S/C8H14N2O/c1-8-4-3-7(11)10(8)6-2-5-9-8/h9H,2-6H2,1H3
- InChI Key: OEGYKKRPXVDQFK-UHFFFAOYSA-N
- SMILES: O=C1CCC2(C)NCCCN21
Computed Properties
- Exact Mass: 154.11072
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019390-500mg |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 500mg |
3055.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019390-1g |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 1g |
5005.0CNY | 2021-07-05 | ||
| Fluorochem | 059407-250mg |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 95+% | 250mg |
£138.00 | 2022-03-01 | |
| Chemenu | CM286859-5g |
8A-methylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one |
21603-68-9 | 97% | 5g |
$735 | 2021-06-09 | |
| TRC | A636458-25mg |
8a-methylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one |
21603-68-9 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A636458-50mg |
8a-methylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one |
21603-68-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A636458-250mg |
8a-methylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one |
21603-68-9 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Fluorochem | 059407-500mg |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 95+% | 500mg |
£233.00 | 2022-03-01 | |
| Fluorochem | 059407-1g |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 95+% | 1g |
£392.00 | 2022-03-01 | |
| Fluorochem | 059407-2.5g |
8a-Methyl-hexahydro-pyrrolo[1,2-a]pyrimidin-6-one |
21603-68-9 | 95+% | 2.5g |
£783.00 | 2022-03-01 |
8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
21603-68-9 (8a-methyl-octahydropyrrolo[1,2-a]pyrimidin-6-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk